Cas no 403507-38-0 (Benzaldehyde, 2-butoxy-5-methoxy-)

• Product Name: Benzaldehyde, 2-butoxy-5-methoxy-
• CAS No: 403507-38-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2826120
• PubChem ID: 3813604
• Update Time: 2025-04-21

Benzaldehyde, 2-butoxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• FFOPXTXCKNPWPB-UHFFFAOYSA-N
• 2-Hydroxy-5-methoxybenzaldehyde, butyl ether
• AKOS009166521
• DTXCID60347640
• DTXSID30396781
• Benzaldehyde, 2-butoxy-5-methoxy-
• 403507-38-0

• Inchi： 1S/C12H16O3/c1-3-4-7-15-12-6-5-11(14-2)8-10(12)9-13/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： FFOPXTXCKNPWPB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C=O)OC)CCCC

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų